Cas no 2692623-91-7 (Palmitelaidic acid-d13)

• Product Name: Palmitelaidic acid-d13
• CAS No: 2692623-91-7
• MF: C₁₆H₁₇D₁₃O₂
• MW: 267.49
• CID: 5078362
• PubChem ID: 162642211
• Update Time: 2024-11-08

Palmitelaidic acid-d13 Chemical and Physical Properties

Names and Identifiers

• CS-0312067
• (E)-11,11,12,12,13,13,14,14,15,15,16,16,16-tridecadeuteriohexadec-9-enoic acid
• HY-N2341S
• 2692623-91-7
• Palmitelaidic acid-d13

• Inchi： 1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h7-8H,2-6,9-15H2,1H3,(H,17,18)/b8-7+/i1D3,2D2,3D2,4D2,5D2,6D2
• InChI Key： SECPZKHBENQXJG-BWLIMJNUSA-N
• SMILES： [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])/C=C/CCCCCCCC(=O)O

Computed Properties

• Exact Mass: 267.306177893g/mol
• Monoisotopic Mass: 267.306177893g/mol
• Isotope Atom Count: 13
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 37.3Ų